Cas no 1707699-50-0 (1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid
• CAS No: 1707699-50-0
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5685740
• PubChem ID: 112557923
• Update Time: 2025-06-10

1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)cyclopropane-1-carboxylic acid
• EN300-24096638
• 1707699-50-0
• 1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H15NO4/c1-2-9-19-13(18)15-11-5-3-10(4-6-11)14(7-8-14)12(16)17/h2-6H,1,7-9H2,(H,15,18)(H,16,17)
• InChI Key： MYWRLMIGMDSGLO-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)NC(=O)OCC=C)CC1)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid (CAS No. 1707699-50-0) and Its Emerging Applications in Chemical Biology

The compound 1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 1707699-50-0, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropane core and amide-linked aromatic moiety, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and biomolecular interactions.

At the heart of this compound's appeal lies its cyclopropane scaffold, a three-membered cyclic structure renowned for its high ring strain and conformational rigidity. This inherent rigidity often translates into enhanced binding affinity and selectivity when the compound interacts with biological targets. The cyclopropane ring is particularly valuable in medicinal chemistry due to its ability to adopt a planar conformation, which can facilitate optimal interactions with protein or nucleic acid receptors. Such structural features are increasingly recognized as critical for designing molecules with improved pharmacokinetic properties and reduced off-target effects.

The aromatic component of 1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid, specifically the 4-{(prop-2-en-1-yloxy)carbonylamino}phenyl group, introduces additional layers of complexity and functionality. The presence of an amide bond linked to this phenyl ring suggests potential for hydrogen bonding interactions, which are pivotal in stabilizing molecular recognition events. Moreover, the propenyl ether moiety within this group can contribute to solubility and metabolic stability, factors that are often crucial for the development of viable therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. Studies indicate that the rigid cyclopropane core of this compound can effectively dock into hydrophobic pockets of target proteins, while the aromatic and amide functionalities engage in specific polar interactions. This dual-mode binding strategy has been successfully employed in the development of kinase inhibitors, protease inhibitors, and other therapeutic agents where precise target engagement is essential.

In light of these structural attributes, researchers have begun exploring the potential applications of 1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid in several key areas of chemical biology. One particularly promising avenue involves its use as a scaffold for developing small-molecule probes that can modulate enzyme activity or interfere with disease-related pathways. For instance, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases implicated in cancer progression, making them attractive candidates for further pharmacological investigation.

Another exciting application lies in the field of biomaterials science. The unique structural features of this compound make it a suitable candidate for designing novel polymers or coatings with tailored mechanical and biological properties. The rigid cyclopropane ring can enhance material stability, while the polar functional groups can improve biocompatibility. Such materials could find applications in drug delivery systems, tissue engineering scaffolds, or even as components in advanced biomedical devices.

The synthesis of 1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid also presents an interesting challenge from a synthetic chemistry perspective. The integration of multiple functional groups into a single molecular framework requires careful planning to ensure regioselectivity and yield optimization. Recent reports highlight innovative synthetic strategies that leverage transition-metal catalysis or organocatalysis to construct the desired cyclopropane core efficiently. These methodologies not only streamline the synthesis but also open up possibilities for introducing further modifications or diversifications at later stages.

As our understanding of biological systems continues to evolve, so too does our appreciation for the role that carefully designed molecular entities play in modulating biological processes. The compound 1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid, with its distinctive structural features and versatile functional groups, stands as a testament to the power of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging cutting-edge synthetic techniques and computational tools, researchers are poised to unlock new therapeutic possibilities and deepen our understanding of complex biological mechanisms.

In conclusion, 1-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)cyclopropane-1-carboxylic acid represents a fascinating molecular entity with broad applications across chemical biology and pharmaceutical research. Its unique structural composition—featuring both a rigid cyclopropane core and functionalized aromatic groups—makes it an attractive scaffold for drug discovery initiatives aimed at targeting various disease-related pathways. As ongoing research continues to uncover new synthetic methodologies and biological insights, this compound is likely to remain at the forefront of innovation in medicinal chemistry and beyond.